Cas no 68790-38-5 (Boc-2-Abz-OH)

• Product Name: Boc-2-Abz-OH
• CAS No: 68790-38-5
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD00151862
• CID: 502679
• PubChem ID: 24849271
• Update Time: 2025-05-20

Boc-2-Abz-OH Chemical and Physical Properties

Names and Identifiers

• Boc-2-aminobenzoic acid
• Boc-2-Abz-OH
• 2-(t-butyloxycarbonylamino)-benzoic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• Benzoicacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• Boc-Abz-OH
• N-Boc-anthranilic acid
• 2-(Boc-amino)benzoic acid
• 2-tert-butoxycarbonylaminobenzoic acid
• Boc-protected anthranilic acid
• N-Boc-anthralinic acid
• boc-anthranilic acid
• 2-(tert-butoxycarbonylamino)benzoic acid
• 2-{[(tert-butoxy)carbonyl]amino}benzoic acid
• 2-[(tert-butoxycarbonyl)amino]benzoic acid
• 2-((tert-butoxycarbonyl)amino)benzoic acid
• Oprea1_475362
• 2-(Boc-amino)-benzoic acid
• t-butoxycarbonyl anthranilic acid
• BYGHHEDJDSLEKK
• N-(t-butoxycarbonyl)-2-aminobenzoic acid
• 2-({[(1,1-dimethylethyl)oxy]carbonyl}amino)benzoic acid
• Boc-(2)Abz-OH
• SCHEMBL222446
• CHEMBL4794188
• BYGHHEDJDSLEKK-UHFFFAOYSA-N
• SY064902
• SR-01000086404-1
• FT-0679789
• DTXSID60399169
• HMS1617M13
• CS-W010311
• AKOS000169402
• N-(tert-butyloxycarbonyl)-aminobenzoic acid
• MFCD00151862
• 68790-38-5
• AS-56361
• Boc-2-Abz-OH, >=98.0% (T)
• SR-01000086404
• Z285919508
• 2-tert-Butoxycarbonylamino-benzoic acid
• EN300-52955
• AB8309
• ALBB-035805

• MDL： MFCD00151862
• Inchi： 1S/C12H15NO4/c1-12(2,3)17-11(16)13-9-7-5-4-6-8(9)10(14)15/h4-7H,1-3H3,(H,13,16)(H,14,15)
• InChI Key： BYGHHEDJDSLEKK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.10000
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6
• Surface Charge: 0
• Tautomer Count: 5

Experimental Properties

• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 153-156 °C (dec.)
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 75.63000
• LogP: 2.80480

Boc-2-Abz-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boc-2-Abz-OH

Professional Introduction to Boc-2-Abz-OH (CAS No. 68790-38-5)

Boc-2-Abz-OH, with the chemical name N-Boc-N'-((2-aminobenzyl)amino)hexanediamide, is a compound of significant interest in the field of pharmaceutical chemistry and bioconjugation. This compound, identified by its CAS number 68790-38-5, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in the development of peptidomimetics and protease inhibitors, areas where precise control over molecular architecture is essential.

The Boc (tert-butoxycarbonyl) protecting group in the molecule's structure plays a pivotal role in its utility as a synthetic building block. This group provides stability under a range of reaction conditions while allowing for selective deprotection when necessary. The presence of the 2-aminobenzyl moiety further enhances its reactivity, enabling the formation of amide bonds that are critical in peptide synthesis. These characteristics make Boc-2-Abz-OH an indispensable tool for chemists working on complex molecular assemblies.

Recent advancements in the field of drug discovery have highlighted the importance of peptidomimetics in overcoming limitations associated with traditional peptides. Peptidomimetics are designed to mimic the biological activity of peptides but with improved pharmacokinetic properties. The compound Boc-2-Abz-OH has been utilized in the development of such mimetics due to its ability to form stable and predictable linkages. For instance, studies have demonstrated its effectiveness in constructing cyclic peptidomimetics that exhibit enhanced binding affinity and resistance to enzymatic degradation.

In addition to its role in peptidomimetic synthesis, Boc-2-Abz-OH has found applications in the development of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, and their inhibition is often a key strategy in treating diseases such as cancer and inflammation. The compound's structural features allow it to interact selectively with target proteases, thereby modulating their activity. Research has shown that derivatives of Boc-2-Abz-OH can be tailored to exhibit high specificity and potency against particular proteases, making them promising candidates for therapeutic intervention.

The synthesis of Boc-2-Abz-OH involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of 2-amino benzylamine with hexanediamine, followed by protection of the amino groups with Boc anhydride. This synthetic route highlights the compound's complexity and underscores the expertise required to produce it on a scalable basis. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving accessibility for researchers.

From a regulatory perspective, Boc-2-Abz-OH does not fall under any restricted categories, making it freely available for research purposes. However, its use must still adhere to good laboratory practices (GLP) to ensure reproducibility and safety. The compound's stability under standard storage conditions makes it a convenient choice for long-term projects, provided that appropriate handling protocols are followed.

The impact of Boc-2-Abz-OH on pharmaceutical research extends beyond its immediate applications. Its structural framework has inspired new generations of molecular probes used in biochemical assays. These probes are designed to interact with specific biological targets, providing insights into cellular mechanisms and disease pathways. The versatility of Boc-2-Abz-OH has thus contributed significantly to our understanding of complex biological systems.

In conclusion, Boc-2-Abz-OH (CAS No. 68790-38-5) is a multifaceted compound with broad utility in pharmaceutical chemistry and bioconjugation. Its unique structural features and reactivity make it an invaluable tool for synthesizing peptidomimetics and protease inhibitors. Recent research has further highlighted its potential in developing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, the accessibility and application scope of Boc-2-Abz-OH are expected to expand, driving further innovation in drug discovery.